Cas no 478518-58-0 (D-Galactose-4-13C)

• Product Name: D-Galactose-4-13C
• CAS No: 478518-58-0
• MF: C₆H₁₂O₆
• MW: 181.148537635803
• CID: 931490
• Update Time: 2025-10-31

D-Galactose-4-13C Chemical and Physical Properties

Names and Identifiers

• d-[4-13c]galactose
• D-Galactose-4-13C

• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4+,5-,6?/m1/s1/i3+1
• InChI Key： WQZGKKKJIJFFOK-GAFGDFDTSA-N
• SMILES： O1C([C@@H]([C@H]([13C@H]([C@H]1CO)O)O)O)O

Additional information on D-Galactose-4-13C

D-Galactose-4-13C: A Comprehensive Overview in Modern Chemical Biology

D-Galactose-4-13C, a stable isotope-labeled derivative of the naturally occurring sugar D-galactose, has garnered significant attention in the field of chemical biology and metabolic studies. This compound, identified by its unique Chemical Abstracts Service (CAS) number 478518-58-0, is particularly valued for its applications in tracer studies, isotopic labeling, and molecular research. The introduction of the 13C isotope at the 4th carbon position provides researchers with a powerful tool to investigate the metabolic pathways and enzymatic mechanisms involving galactose metabolism.

The significance of D-Galactose-4-13C lies in its ability to serve as a non-radioactive label, offering a safe and effective means to track metabolic fluxes in biological systems. This is particularly relevant in the context of studying glycosylation processes, which are crucial for the synthesis of complex carbohydrates and glycoproteins. Recent advancements in nuclear magnetic resonance (NMR) spectroscopy have enhanced the utility of such labeled compounds, allowing for high-resolution structural analysis and dynamic studies.

In the realm of drug development, D-Galactose-4-13C has been utilized to study the metabolism and pharmacokinetics of galactose-containing drugs. By incorporating this labeled sugar into drug molecules, researchers can gain insights into how these compounds are processed within the body. This information is pivotal for optimizing drug formulations and improving therapeutic outcomes. For instance, studies have shown that incorporating 13C-labeled galactose into antiviral agents can help elucidate their interaction with host enzymes, thereby aiding in the design of more effective treatments.

The application of D-Galactose-4-13C extends to agricultural research, where it is used to study plant metabolism and nutrient uptake. Understanding how plants utilize galactose can lead to improved crop yields and more efficient agricultural practices. Additionally, this compound has been employed in microbial metabolism studies, particularly in understanding how certain bacteria utilize galactose as a carbon source. Such research can have implications for bioremediation efforts and the development of novel biofuels.

Recent studies have also explored the use of D-Galactose-4-13C in neuroscience research. Galactose metabolism plays a role in brain function, and labeled derivatives like this one can help researchers understand how disruptions in this pathway contribute to neurological disorders. By tracking the metabolic fate of D-Galactose-4-13C in neural cells, scientists can identify potential therapeutic targets for conditions such as Alzheimer's disease and other neurodegenerative disorders.

The chemical properties of D-Galactose-4-13C make it an excellent candidate for various analytical techniques. Its stability under a wide range of conditions allows for its use in both laboratory settings and industrial applications. For example, it can be used as an internal standard in mass spectrometry experiments to improve accuracy and reliability. Furthermore, its compatibility with high-performance liquid chromatography (HPLC) makes it a valuable tool for separating and analyzing complex mixtures containing galactose derivatives.

In conclusion, D-Galactose-4-13C represents a significant advancement in the field of chemical biology. Its unique properties make it an indispensable tool for researchers studying metabolic pathways, drug development, plant science, microbial metabolism, and neuroscience. As our understanding of biological systems continues to evolve, compounds like D-Galactose-4-13C will undoubtedly play a crucial role in driving innovation and discovery.